BENGHE Foundational & Exploratory

Check Availability & Pricing

commercial suppliers of 5-Bromo-2,4-
dimethylbenzoic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Bromo-2,4-dimethylbenzoic acid

Cat. No.: B2718248

An In-Depth Technical Guide to the Sourcing and Quality Assessment of 5-Bromo-2,4-
dimethylbenzoic Acid for Research and Development

Introduction

5-Bromo-2,4-dimethylbenzoic acid is a key substituted aromatic carboxylic acid that serves
as a versatile building block in medicinal chemistry and materials science. Its strategic
placement of bromo and methyl groups on the benzoic acid core allows for diverse chemical
modifications, making it a valuable starting material in the synthesis of complex molecules.
Notably, this compound is integral to the development of novel therapeutics, including kinase
inhibitors for autoimmune diseases and potent antimicrobial agents. Given its critical role,
ensuring the identity, purity, and quality of 5-Bromo-2,4-dimethylbenzoic acid is paramount
for the reproducibility of experimental results and the success of drug development campaigns.

This guide provides researchers, scientists, and drug development professionals with a
comprehensive framework for sourcing this reagent. It covers commercial availability, essential
quality control procedures, and safe handling protocols, moving beyond a simple list of
suppliers to empower scientists with the technical knowledge to confidently procure and
validate this important chemical entity.

Physicochemical Properties and Identification

A precise understanding of the fundamental properties of 5-Bromo-2,4-dimethylbenzoic acid
is the first step in its effective use. These identifiers are crucial for confirming the material
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received from a supplier matches the required specifications.
The molecular structure of 5-Bromo-2,4-dimethylbenzoic acid is presented below.
Caption: Chemical Structure of 5-Bromo-2,4-dimethylbenzoic acid.

Table 1: Key Physicochemical Identifiers

Property Value Source
5-bromo-2,4-

IUPAC Name . . . PubChem[1]
dimethylbenzoic acid

CAS Number 842136-27-0, 55676-21-6 Advanced ChemBlocks[2]

Molecular Formula CoHoBrO:2 PubChem[1]

Molecular Weight 229.07 g/mol PubChem[1]

Appearance White crystalline powder ChemShuttle

Melting Point 185-188 °C ChemShuttle
CC1=CC(=C(C=C1C(=0)0O)Br)

SMILES PubChem([1]

C

| INChiKey | GQDYGQDSEFKPQO-UHFFFAOYSA-N | PubChem([1] |

Commercial Sourcing

5-Bromo-2,4-dimethylbenzoic acid is available from several chemical suppliers specializing
in research and development compounds. When selecting a supplier, researchers should
consider not only the price but also the reported purity, availability of analytical data (e.qg.,
Certificate of Analysis), and typical lead times. The following table summarizes a selection of
commercial suppliers.

Table 2: Commercial Suppliers of 5-Bromo-2,4-dimethylbenzoic acid
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Supplier Catalog Number Reported Purity Quantity
Apollo Scientific OR50986 Not specified 250mg
SynQuest

_ 2721-9-0B 99% Custom
Laboratories
Advanced

034019 97% Custom
ChemBlocks
>95% (for related

ChemScene CS-0533088 Custom

isomer)

| AOBChem | Not specified | Not specified | 250mg, 500mg, 1g, 5g (for methyl ester) |

Note: The availability and specifications listed are subject to change. It is essential to verify this
information directly with the supplier before ordering. ChemScene lists the 2,3-dimethyl isomer
and AOBChem lists the methyl ester, which may be useful for alternative synthetic routes.[3][4]

Quality Control and Analytical Verification

Independent verification of a supplied chemical's identity and purity is a cornerstone of
scientific integrity. While suppliers provide a Certificate of Analysis (CoA), variations between
batches can occur. Establishing an in-house analytical method ensures consistency across
experiments over time.

The Rationale for Orthogonal Methods

For a crucial building block like 5-Bromo-2,4-dimethylbenzoic acid, relying on a single
analytical technique is insufficient. We recommend an orthogonal approach, using at least two
distinct analytical methods. A common and robust combination is Reversed-Phase High-
Performance Liquid Chromatography (RP-HPLC) for purity assessment and Liquid
Chromatography with Mass Spectrometry (LC-MS) for identity confirmation.

Primary Method: Purity Determination by RP-HPLC with
UV Detection
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RP-HPLC is a widely accessible and reliable technique for separating the main compound from
potential impurities, such as isomers or residual starting materials from the synthesis.[5] The
aromatic nature of the compound allows for sensitive detection using a UV detector.

Step-by-Step Experimental Protocol:
e Instrumentation:

o HPLC system with a binary or quaternary pump, autosampler, column oven, and UV-Vis
detector.

e Materials:
o Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um particle size).
o Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.
o Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile (ACN).
o Sample Diluent: 50:50 Acetonitrile/Water.
o Standard Preparation:

o Accurately weigh approximately 10 mg of the 5-Bromo-2,4-dimethylbenzoic acid
reference standard (if available) or the supplier's material into a 10 mL volumetric flask.

o Dissolve and dilute to the mark with the sample diluent to achieve a concentration of ~1
mg/mL.

o Further dilute this stock solution to create a working standard of ~0.1 mg/mL.
e Sample Preparation:

o Prepare the sample of 5-Bromo-2,4-dimethylbenzoic acid to be tested in the same
manner as the standard, aiming for a final concentration of ~0.1 mg/mL.

e Chromatographic Conditions:
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o Flow Rate: 1.0 mL/min.
o Column Temperature: 30°C.
o Injection Volume: 10 pL.
o Detection Wavelength: 230 nm (or determined by UV scan).
o Gradient Program:
= 0-2 min: 30% B
= 2-15 min: 30% to 90% B
= 15-18 min: 90% B
= 18-18.1 min: 90% to 30% B
» 18.1-22 min: 30% B (re-equilibration)
o Data Analysis:
o Integrate all peaks in the chromatogram.

o Calculate the purity by determining the area percent of the main peak relative to the total
area of all peaks.

o Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Workflow for Analytical Verification

The following diagram illustrates the logical workflow for a comprehensive quality assessment
of incoming material.
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Caption: A logical workflow for the quality control of incoming starting material.

Safety, Handling, and Storage
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Proper handling and storage are essential to ensure the longevity of the reagent and the safety
of laboratory personnel. Based on available safety data, 5-Bromo-2,4-dimethylbenzoic acid
should be handled with care.

e Hazards: The compound is classified as causing skin irritation, serious eye irritation, and
may cause respiratory irritation.[1] It is harmful if swallowed.[6]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side-shields, chemical-resistant gloves, and a lab coat.[6] Work in a well-
ventilated area or a chemical fume hood to avoid inhalation of dust.[6][7]

o Handling: Avoid formation of dust and aerosols.[7] Wash hands thoroughly after handling.[6]

o Storage: Store in a cool, dry, and well-ventilated place.[7] Keep the container tightly closed
and store under an inert atmosphere if possible to prevent degradation.

e First Aid:

[e]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a physician.[7]

In case of skin contact: Wash off with soap and plenty of water.[7]

[e]

o

If inhaled: Move the person into fresh air.[7]

If swallowed: Rinse mouth with water and consult a physician.[7]

[¢]

Applications in Drug Development

The utility of 5-Bromo-2,4-dimethylbenzoic acid stems from its role as a versatile
intermediate. The bromine atom provides a reactive handle for cross-coupling reactions (e.g.,
Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of diverse molecular
fragments. The carboxylic acid can be converted to amides, esters, or other functional groups.

» Antidiabetic Drugs: This compound is a known starting material for the synthesis of
canagliflozin, an SGLT2 inhibitor used to treat type 2 diabetes.[8]
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e Kinase Inhibitors: Its structure serves as a scaffold for developing Janus kinase (JAK3)
inhibitors, which are therapeutic targets for autoimmune diseases like rheumatoid arthritis.

» Antimicrobial Agents: The bromo-dimethylbenzoic acid core is used to create novel
antibacterial agents, including those with activity against methicillin-resistant Staphylococcus
aureus (MRSA).

» Fluorescent Dyes: The carboxylic acid group provides a convenient point for attaching
fluorophores, enabling its use in the preparation of dyes for biological imaging and detection
assays.

Conclusion

5-Bromo-2,4-dimethylbenzoic acid is a high-value building block for modern drug discovery
and chemical research. Successful and reproducible science requires starting with well-
characterized, high-purity materials. This guide provides the necessary technical framework for
researchers to confidently source this reagent from commercial suppliers and, critically, to
perform the essential in-house quality control to validate its identity and purity. By implementing
a robust analytical workflow and adhering to safe handling practices, research teams can
mitigate risks associated with reagent quality and accelerate their path toward discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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